Cas no 3332-08-9 (N-Isopropylacetonimine)

• Product Name: N-Isopropylacetonimine
• CAS No: 3332-08-9
• MF: C₆H₁₃N
• MW: 99.1741216182709
• MDL: MFCD05864384
• CID: 917842
• PubChem ID: 137892
• Update Time: 2025-06-28

N-Isopropylacetonimine Chemical and Physical Properties

Names and Identifiers

• 2-propanamine, n-(1-methylethylidene)-
• N-Isopropylisopropylideneamine
• (isopropylidene)isopropylamine
• 2-Isopropyliminopropane
• AC1L3BLP
• acetone-isopropylimine
• CTK1C4749
• N-(1-methylethyliden)-2-propanamine
• N-(1-Methylethylidene)-2-propanamine
• N-(isopropylidene)isopropylamine
• N-(propan-2-ylidene)propan-2-amine
• N-isopropylideneisopropylamine
• N-isopropylpropylideneamine
• NSC223095
• AKOS006293974
• NSC 223095
• N-propan-2-ylpropan-2-imine
• 3332-08-9
• DTXSID70186941
• EN300-216043
• isopropyl(1-methylethylidene)amine
• NSC-223095
• (propan-2-yl)(propan-2-ylidene)amine
• N-(1-Methylethylidene)-2-propanamine #
• MFCD05864384
• N-(1-methylethylidene)propan-2-amine
• N-(i-propylidene)isopropylamine
• InChI=1/C6H13N/c1-5(2)7-6(3)4/h5H,1-4H
• acetone isopropylimine
• G78721
• DTXCID10109432
• N-Isopropylacetonimine

• MDL： MFCD05864384
• Inchi： 1S/C6H13N/c1-5(2)7-6(3)4/h5H,1-4H3
• InChI Key： UCJOAMOXKLJGST-UHFFFAOYSA-N
• SMILES： N(=C(/C)\C)/C(C)C

Computed Properties

• Exact Mass: 99.10489
• Monoisotopic Mass: 99.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 68.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36
• LogP: 1.87560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Imines Ketimines

Additional information on N-Isopropylacetonimine

Exploring N-Isopropylacetonimine (CAS No. 3332-08-9): Properties, Applications, and Innovations

N-Isopropylacetonimine (CAS No. 3332-08-9) is a specialized organic compound with a unique molecular structure that makes it valuable in synthetic chemistry and industrial applications. This imine derivative, characterized by its isopropyl and acetonimine functional groups, has garnered attention for its role as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its chemical formula and reactivity align with modern demands for sustainable and efficient chemical processes, making it a subject of ongoing research.

In recent years, the growing interest in green chemistry and catalysis has highlighted the importance of compounds like N-Isopropylacetonimine. Researchers are exploring its potential in asymmetric synthesis, where its chiral properties could enable the production of enantiomerically pure compounds—a critical need in drug development. Additionally, its stability under mild conditions makes it a candidate for flow chemistry applications, a trending topic in process optimization and industrial scalability.

The compound’s physical properties, such as its boiling point, solubility, and molecular weight, are frequently searched by chemists and engineers. For instance, its compatibility with common organic solvents like ethanol and dichloromethane is a practical consideration for laboratory use. Moreover, its spectroscopic data (e.g., NMR and IR spectra) are often referenced in analytical workflows, addressing common queries about compound characterization techniques.

Beyond academia, industries are leveraging N-Isopropylacetonimine for high-value chemical production. Its role in synthesizing flavor and fragrance ingredients aligns with consumer trends toward natural and synthetic aroma compounds. Furthermore, its application in polymer chemistry—particularly in modifying resin properties—has sparked discussions in material science forums and patent literature.

Safety and handling of CAS No. 3332-08-9 remain a focus for regulatory compliance. While not classified as hazardous under standard guidelines, best practices for storage conditions (e.g., inert atmospheres) and handling protocols are widely documented. This aligns with the broader industry shift toward responsible chemical management and ESG (Environmental, Social, and Governance) principles.

In conclusion, N-Isopropylacetonimine exemplifies the intersection of traditional organic chemistry and cutting-edge applications. Its versatility and relevance to sustainable synthesis ensure its continued prominence in both research and industrial settings. As innovations in catalytic systems and molecular design evolve, this compound is poised to play a pivotal role in addressing global challenges in healthcare, agriculture, and advanced materials.